Cas no 83413-09-6 (Metronidazole-d3)

• Product Name: Metronidazole-d3
• CAS No: 83413-09-6
• MF: C₅H₄ClIN₂
• MW: 254.45613193512
• CID: 2190773
• PubChem ID: 21788197
• Update Time: 2024-10-26

Metronidazole-d3 Chemical and Physical Properties

Names and Identifiers

• Metronidazole-d3
• 4-CHLORO-5-IODO-6-METHYLPYRIMIDINE
• AMY23058
• 4-Chloro-5-iodo-6-methyl-pyrimidin
• AK116340
• AB0060815
• Z5165
• 2-(Methyl-d3)-5-nitro-1H-imidazole-1-ethanol
• CS-0375149
• 1ST5554D3
• 2-[5-nitro-2-(trideuteriomethyl)imidazol-1-yl]ethanol
• Metronidazole-d3 (methyl-d3)
• 83413-09-6
• HY-B0318S2
• DA-75521

• Inchi： 1S/C5H4ClIN2/c1-3-4(7)5(6)9-2-8-3/h2H,1H3
• InChI Key： PJJJWNAVCYJROL-UHFFFAOYSA-N
• SMILES： IC1=C(N=CN=C1C)Cl

Computed Properties

• Exact Mass: 174.08322140g/mol
• Monoisotopic Mass: 174.08322140g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 25.8